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Compound of Interest
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Cat. No.: B079329

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-characterization of the structural and magnetic
properties of Nickel Antimonide (NiSb). It offers a comparative analysis with related materials,
supported by experimental data, and details the methodologies for key characterization

techniques.

Structural Properties of NiSb

Nickel antimonide (NiSb) crystallizes in a hexagonal structure.[1][2] This crystal structure is a
key determinant of its physical and chemical properties. The primary technique for elucidating
this structure is X-ray Diffraction (XRD).

Table 1: Crystallographic Data for NiSh
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Property Value Reference
Crystal System Hexagonal [1]

Space Group P6s/mmc (No. 194) [1][2]
Lattice Parameters a=393A c=512A [1]

Ni-Sb Bond Length 2.60 A [1]

o Ni is bonded to six equivalent
Coordination [1]
Sb atoms.

Magnetic Properties of NiSb

The magnetic nature of NiSb is complex, with some sources indicating it as non-magnetic in its
bulk form, while others suggest the presence of magnetic behavior, particularly in
nanostructured forms or as part of more complex alloys.[1][3][4] For instance, nanoporous NiSbh
has been noted for its electrocatalytic applications, which can be influenced by surface
electronic and magnetic properties.[3]

While the Materials Project database classifies bulk NiSb as non-magnetic with a total
magnetization of zero, studies on various Ni-Sb compounds have revealed diverse magnetic
phenomena.[1][4] This highlights the sensitivity of magnetic properties to stoichiometry and
morphology.

Comparison with Related Nickel Antimonide
Compounds

To better understand the properties of NiSb, it is useful to compare it with other nickel-antimony
compounds where the magnetic properties are more pronounced.

Table 2: Comparison of Structural and Magnetic Properties of NiSb and Related Compounds
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] Antiferromagneti
BasNiSb209 - 135K [10]

c

This comparison illustrates that the addition of other elements, such as oxygen or indium,
significantly alters the crystal structure and leads to the emergence of distinct magnetic
ordering phenomena.

Experimental Protocols

The characterization of NiSb and related materials relies on a suite of complementary
experimental techniques.

4.1 X-Ray Diffraction (XRD)

» Purpose: To determine the crystal structure, lattice parameters, and phase purity of the
material.

» Methodology: A powdered sample of NiSb is irradiated with a monochromatic X-ray beam.
The diffracted X-rays are detected at various angles (20). The resulting diffraction pattern, a
plot of intensity versus 26, contains peaks at specific angles that are characteristic of the
material's crystal lattice. By analyzing the peak positions and intensities, the crystal structure
and lattice parameters can be determined using Bragg's Law and Rietveld refinement.
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4.2 Neutron Diffraction

e Purpose: To precisely determine the atomic and magnetic structure of a material.[11][12][13]
Neutrons are particularly sensitive to the positions of light elements and can interact with
magnetic moments in the material.[12]

» Methodology: A beam of thermal or cold neutrons is directed at the sample.[11] The
scattered neutrons are detected to produce a diffraction pattern. For magnetic structure
determination, the experiment is often performed at temperatures below the magnetic
ordering temperature. The magnetic scattering of neutrons provides information on the
arrangement and orientation of magnetic moments in the crystal lattice.[12]

4.3 Superconducting Quantum Interference Device (SQUID) Magnetometry

o Purpose: To measure the magnetic properties of a material with high sensitivity, including
magnetization as a function of temperature and applied magnetic field.[14][15][16]

» Methodology: The sample is placed within a superconducting pickup coil inside the
magnetometer. A magnetic field is applied, and the sample's magnetic moment induces a
current in the pickup coil. The SQUID, an extremely sensitive detector of magnetic flux,
measures this current.[14] Measurements can be performed over a wide range of
temperatures (e.g., 1.8 K to 400 K) and magnetic fields.[16][17] This allows for the
determination of magnetic susceptibility, hysteresis loops, and magnetic transition
temperatures.

4.4 Heat Capacity Measurement (Calorimetry)

e Purpose: To measure the specific heat capacity of a material as a function of temperature.
Anomalies in the heat capacity, such as sharp peaks, can indicate phase transitions,
including magnetic ordering.[6][18][19]

o Methodology: A known amount of heat is supplied to the sample, and the resulting change in
temperature is measured.[19] For magnetic studies, the magnetic contribution to the heat
capacity is often isolated by subtracting the lattice contribution, which can be estimated by
measuring a non-magnetic analogue of the material.[6]
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Caption: Experimental workflow for NiSb characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b079329#cross-characterization-of-nisb-structural-and-magnetic-properties
https://www.benchchem.com/product/b079329#cross-characterization-of-nisb-structural-and-magnetic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079329?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

